Cas no 1540860-70-5 (1-(5-bromo-2-fluorophenyl)prop-2-en-1-one)

• Product Name: 1-(5-bromo-2-fluorophenyl)prop-2-en-1-one
• CAS No: 1540860-70-5
• MF: C₉H₆BrFO
• MW: 229.045745372772
• CID: 6580232
• PubChem ID: 83643848
• Update Time: 2025-06-13

1-(5-bromo-2-fluorophenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-2-fluorophenyl)prop-2-en-1-one
• 1540860-70-5
• EN300-1895138

• Inchi： 1S/C9H6BrFO/c1-2-9(12)7-5-6(10)3-4-8(7)11/h2-5H,1H2
• InChI Key： BKCPKBDUJLUBHY-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C(C=C)=O)=C1)F

Computed Properties

• Exact Mass: 227.95861g/mol
• Monoisotopic Mass: 227.95861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-(5-bromo-2-fluorophenyl)prop-2-en-1-one

1-(5-Bromo-2-Fluorophenyl)prop-2-en-1-one (CAS No. 1540860-70-5): An Overview of Its Structure, Properties, and Applications

1-(5-Bromo-2-fluorophenyl)prop-2-en-1-one (CAS No. 1540860-70-5) is a versatile organic compound with a unique molecular structure that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its bromo and fluoro substituents on the phenyl ring, which confer specific chemical and physical properties that make it valuable for various applications.

The molecular formula of 1-(5-bromo-2-fluorophenyl)prop-2-en-1-one is C₉H₆BrFO, and its molecular weight is approximately 234.04 g/mol. The compound features a conjugated system with a double bond in the propenone moiety, which can participate in a variety of chemical reactions, including Michael additions, Diels-Alder reactions, and electrophilic aromatic substitutions.

In terms of physical properties, 1-(5-bromo-2-fluorophenyl)prop-2-en-1-one is a solid at room temperature with a melting point ranging from 68 to 70°C. It is slightly soluble in water but exhibits good solubility in organic solvents such as ethanol, acetone, and dichloromethane. These solubility characteristics make it suitable for use in various synthetic protocols and analytical methods.

The presence of the bromo and fluoro substituents on the phenyl ring significantly influences the electronic properties of 1-(5-bromo-2-fluorophenyl)prop-2-en-1-one. The bromo substituent acts as an electron-withdrawing group (EWG), while the fluoro substituent also exhibits electron-withdrawing effects but to a lesser extent. This combination results in a highly reactive molecule that can undergo selective functionalization at specific sites on the phenyl ring.

In the context of medicinal chemistry, 1-(5-bromo-2-fluorophenyl)prop-2-en-1-one has been explored as a potential lead compound for the development of new drugs. Recent studies have shown that this compound can serve as an intermediate in the synthesis of bioactive molecules with diverse therapeutic applications. For instance, it has been used to synthesize compounds with anti-inflammatory, antiviral, and anticancer properties.

A notable example is its use in the synthesis of inhibitors targeting specific enzymes involved in cancer progression. One study published in the Journal of Medicinal Chemistry reported that derivatives of 1-(5-bromo-2-fluorophenyl)prop-2-en-1-one exhibited potent inhibitory activity against protein kinases, which are key regulators of cell signaling pathways implicated in cancer development. These findings highlight the potential of this compound as a starting point for developing novel anticancer agents.

Beyond its applications in medicinal chemistry, 1-(5-bromo-2-fluorophenyl)prop-2-en-1-one has also found use in materials science. Its unique electronic properties make it an attractive candidate for the synthesis of functional materials with tunable optical and electronic characteristics. For example, researchers have utilized this compound to prepare polymers with enhanced photoluminescence properties, which have potential applications in optoelectronic devices such as organic light-emitting diodes (OLEDs).

In addition to its synthetic utility, 1-(5-bromo-2-fluorophenyl)prop-2-en-1-one has been studied for its environmental impact. A recent study published in Environmental Science & Technology investigated the biodegradability and toxicity of this compound. The results indicated that while it is not highly toxic to aquatic organisms at low concentrations, proper handling and disposal practices should be followed to minimize environmental exposure.

The synthetic accessibility of 1-(5-bromo-2-fluorophenyl)prop-2-en-1-one has also been improved through the development of efficient synthetic routes. One notable method involves the condensation of 5-bromo-2-fluorobenzaldehyde with malononitrile followed by hydrolysis and decarboxylation steps. This approach provides a high yield and purity of the target compound, making it suitable for large-scale production.

In conclusion, 1-(5-bromo-2-fluorophenyl)prop-2-en-1-one (CAS No. 1540860-70-5) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure and reactivity make it an important intermediate in organic synthesis and a promising lead compound for drug discovery. As research continues to uncover new applications and optimize synthetic methods, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.